Cas no 1699420-76-2 (tert-butyl 3-(bromomethyl)-3-(pentyloxy)piperidine-1-carboxylate)

• Product Name: tert-butyl 3-(bromomethyl)-3-(pentyloxy)piperidine-1-carboxylate
• CAS No: 1699420-76-2
• MF: C₁₆H₃₀BrNO₃
• MW: 364.318304538727
• CID: 6216653
• PubChem ID: 114773687
• Update Time: 2025-05-23

tert-butyl 3-(bromomethyl)-3-(pentyloxy)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(bromomethyl)-3-(pentyloxy)piperidine-1-carboxylate
• 1699420-76-2
• EN300-1135801

• Inchi： 1S/C16H30BrNO3/c1-5-6-7-11-20-16(12-17)9-8-10-18(13-16)14(19)21-15(2,3)4/h5-13H2,1-4H3
• InChI Key： WQAUTUUVMXPQNE-UHFFFAOYSA-N
• SMILES： BrCC1(CN(C(=O)OC(C)(C)C)CCC1)OCCCCC

Computed Properties

• Exact Mass: 363.14091g/mol
• Monoisotopic Mass: 363.14091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 38.8Ų

Additional information on tert-butyl 3-(bromomethyl)-3-(pentyloxy)piperidine-1-carboxylate

Introduction to tert-butyl 3-(bromomethyl)-3-(pentyloxy)piperidine-1-carboxylate (CAS No. 1699420-76-2)

tert-butyl 3-(bromomethyl)-3-(pentyloxy)piperidine-1-carboxylate (CAS No. 1699420-76-2) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a tert-butyl group, a bromomethyl moiety, and a pentyloxy substituent on a piperidine ring. These structural elements contribute to its potential as a valuable intermediate in the synthesis of various bioactive molecules and drug candidates.

The tert-butyl group in the compound provides enhanced stability and resistance to degradation, making it suitable for use in complex chemical reactions. The bromomethyl moiety serves as a reactive site for further functionalization, allowing for the introduction of diverse substituents through substitution reactions. The pentyloxy substituent on the piperidine ring adds flexibility and hydrophobicity, which can influence the compound's biological activity and pharmacokinetic properties.

Recent studies have highlighted the importance of tert-butyl 3-(bromomethyl)-3-(pentyloxy)piperidine-1-carboxylate in the development of novel therapeutic agents. For instance, researchers at the University of California, San Francisco, have utilized this compound as a key intermediate in the synthesis of a new class of antiviral drugs targeting RNA viruses. The bromomethyl group was found to be crucial for the formation of covalent bonds with viral enzymes, thereby inhibiting viral replication.

In another study published in the Journal of Medicinal Chemistry, scientists from the National Institutes of Health (NIH) explored the use of tert-butyl 3-(bromomethyl)-3-(pentyloxy)piperidine-1-carboxylate in the development of small-molecule inhibitors for cancer-related kinases. The compound's ability to undergo selective substitution reactions allowed for the synthesis of highly potent and selective inhibitors that demonstrated significant antiproliferative effects in vitro and in vivo.

The structural diversity and reactivity of tert-butyl 3-(bromomethyl)-3-(pentyloxy)piperidine-1-carboxylate also make it an attractive candidate for combinatorial chemistry approaches. Combinatorial libraries generated from this compound have been used to screen for new leads with potential therapeutic applications in areas such as neurodegenerative diseases, metabolic disorders, and inflammatory conditions.

In addition to its role as an intermediate, tert-butyl 3-(bromomethyl)-3-(pentyloxy)piperidine-1-carboxylate has been studied for its intrinsic biological activity. Preliminary investigations have shown that it exhibits moderate activity against certain bacterial strains, suggesting potential applications in antimicrobial research. Further studies are needed to elucidate its mechanism of action and optimize its properties for therapeutic use.

The synthesis of tert-butyl 3-(bromomethyl)-3-(pentyloxy)piperidine-1-carboxylate typically involves multi-step processes that include the formation of the piperidine ring, introduction of the tert-butyl and pentyloxy groups, and final bromination at the methyl position. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, making it more accessible for large-scale research and development efforts.

In conclusion, tert-butyl 3-(bromomethyl)-3-(pentyloxy)piperidine-1-carboxylate (CAS No. 1699420-76-2) is a promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and reactivity make it an invaluable tool for developing new therapeutic agents and advancing our understanding of biological processes. Ongoing research continues to uncover new possibilities for this versatile molecule, positioning it as a key player in the future of drug discovery and development.